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Compound of Interest

Compound Name:
2-Nitro-5-(phenylacetylamino)-

benzoic acid

Cat. No.: B1194464 Get Quote

Essential Safety and Handling Guide for 2-Nitro-
5-(phenylacetylamino)-benzoic acid
This guide provides critical safety, operational, and disposal protocols for handling 2-Nitro-5-
(phenylacetylamino)-benzoic acid. Adherence to these guidelines is paramount for ensuring

the safety of all laboratory personnel and minimizing environmental impact. The following

information is a synthesis of best practices for handling similar aromatic nitro compounds.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicological data for 2-Nitro-5-(phenylacetylamino)-benzoic acid is not readily

available, it should be handled as a hazardous substance due to its chemical structure. Similar

aromatic nitro compounds are known to be irritants to the skin, eyes, and respiratory system.[1]

[2] Therefore, a stringent approach to safety, combining engineering controls and appropriate

Personal Protective Equipment (PPE), is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

compliant with OSHA 29 CFR

1910.133 or European

Standard EN166. A face shield

is recommended when there is

a significant risk of splashing

or dust generation.[1][3]

To prevent eye contact, which

can cause serious irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber)

and a flame-resistant lab coat.

[1][4] Gloves should be

inspected before each use and

changed immediately upon

contamination.

To avoid direct skin contact,

which can lead to irritation.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) should be used when

engineering controls are

insufficient, during spill

cleanup, or when dust

formation is likely.[1][3]

To prevent respiratory tract

irritation from dust or aerosols.

Operational Plan: Step-by-Step Handling Protocol
A systematic workflow is crucial for minimizing risks when working with 2-Nitro-5-
(phenylacetylamino)-benzoic acid.

1. Preparation and Engineering Controls:

Ventilation: Always handle this chemical in a well-ventilated area. For any procedure that

may generate dust, such as weighing or transferring, a certified chemical fume hood is

required.[5]
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Eyewash & Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[1][5]

PPE Inspection: Before initiating any work, thoroughly inspect all PPE for any signs of

damage. Do not use compromised equipment.

2. Handling Procedures:

Weighing: Conduct all weighing and transfer operations of the solid compound within a fume

hood or a ventilated balance enclosure to minimize dust inhalation.[3]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling is complete

and before leaving the work area.[5] Do not eat, drink, or smoke in the laboratory.[1][6]

Avoid Contact: Take all necessary precautions to prevent the chemical from coming into

contact with your eyes, skin, or clothing.[3][7]

Storage: Store the compound in a tightly closed, properly labeled container in a cool, dry,

and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

[7]

Disposal Plan
All waste containing 2-Nitro-5-(phenylacetylamino)-benzoic acid must be treated as

hazardous waste.

1. Waste Segregation and Collection:

Collect all solid waste, including contaminated gloves, weighing paper, and other disposable

materials, in a designated, durable, and sealable container.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "2-Nitro-5-(phenylacetylamino)-benzoic acid."

2. Disposal Procedure:

Waste material must be disposed of in accordance with national and local regulations.[5][8]

Do not empty into drains.[5][7]
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The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber, carried out by a licensed professional waste disposal service.[9]

Handle uncleaned containers as you would the product itself.

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for the safe handling of 2-Nitro-5-
(phenylacetylamino)-benzoic acid, from preparation to disposal.
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Caption: Workflow for the safe handling of 2-Nitro-5-(phenylacetylamino)-benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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